Cas no 2228274-21-1 (1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine)
1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine
- 2228274-21-1
- 1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine
- EN300-1966452
-
- Inchi: 1S/C13H16F3NO/c14-11-8-9(18-12(15)16)4-5-10(11)13(17)6-2-1-3-7-13/h4-5,8,12H,1-3,6-7,17H2
- InChI Key: IBVITVDBSBYFPP-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1(CCCCC1)N)OC(F)F
Computed Properties
- Exact Mass: 259.11839862g/mol
- Monoisotopic Mass: 259.11839862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.2Ų
1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966452-1g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1966452-5g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 5g |
$2858.0 | 2023-09-17 | ||
| Enamine | EN300-1966452-10g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 10g |
$4236.0 | 2023-09-17 | ||
| Enamine | EN300-1966452-0.05g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1966452-0.1g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1966452-0.25g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1966452-0.5g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1966452-1.0g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1966452-2.5g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1966452-5.0g |
1-[4-(difluoromethoxy)-2-fluorophenyl]cyclohexan-1-amine |
2228274-21-1 | 5g |
$2858.0 | 2023-05-26 |
1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine
1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine: An Emerging Compound in Medicinal Chemistry
1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine (CAS No. 2228274-21-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as fluorinated cyclohexylamines, which have shown promise in various biological and pharmacological studies.
The chemical structure of 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine is characterized by a cyclohexane ring substituted with a 4-(difluoromethoxy)-2-fluorophenyl group and an amino group. The presence of fluorine atoms in the structure imparts unique properties, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development.
Recent research has highlighted the potential of 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's activity as a selective serotonin reuptake inhibitor (SSRI). The results showed that 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine exhibited potent SSRI activity, making it a promising candidate for the treatment of depression and anxiety disorders.
In another study, researchers explored the potential of 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine as an anticonvulsant agent. The compound was tested in rodent models of epilepsy and demonstrated significant anticonvulsant effects without causing adverse side effects. These findings suggest that 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine could be a valuable addition to the arsenal of antiepileptic drugs.
The pharmacokinetic properties of 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences (2023) reported that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound showed low potential for drug-drug interactions, further enhancing its therapeutic profile.
The safety profile of 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine has been evaluated in preclinical studies. Toxicology assessments conducted in animal models revealed that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support the further development of 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine as a potential therapeutic agent.
In conclusion, 1-4-(difluoromethoxy)-2-fluorophenylcyclohexan-1-amine (CAS No. 2228274-21-1) is an emerging compound with promising therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, potentially leading to new treatments for various medical conditions.
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